Cas no 1196156-95-2 (5-Chloro-2-ethynylpyrimidine)

• Product Name: 5-Chloro-2-ethynylpyrimidine
• CAS No: 1196156-95-2
• MF: C₆H₃ClN₂
• MW: 138.554419755936
• MDL: MFCD13189795
• CID: 1035017
• PubChem ID: 71607290
• Update Time: 2025-11-02

5-Chloro-2-ethynylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-ethynylpyrimidine
• Pyrimidine, 5-chloro-2-ethynyl-
• AB69135
• FCH1173835
• AX8222960
• AB0052187
• Z3962
• ST24024021
• AKOS016015033
• DA-17680
• DS-17377
• 1196156-95-2
• MFCD13189795
• F2167-5020
• A892495
• DTXSID60856247
• 5-Chloro-2-ethynyl-pyrimidine

• MDL： MFCD13189795
• Inchi： 1S/C6H3ClN2/c1-2-6-8-3-5(7)4-9-6/h1,3-4H
• InChI Key： LTPMEHQKKDZOOH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#C)N=C1

Computed Properties

• Exact Mass: 137.9984758g/mol
• Monoisotopic Mass: 137.9984758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 1.1

5-Chloro-2-ethynylpyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 5-Chloro-2-ethynylpyrimidine

5-Chloro-2-ethynylpyrimidine (CAS 1196156-95-2): A Versatile Building Block in Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 5-Chloro-2-ethynylpyrimidine (CAS 1196156-95-2) has emerged as a crucial heterocyclic compound with significant applications in pharmaceutical research and material science. This pyrimidine derivative combines the unique reactivity of both chlorine and ethynyl functional groups, making it an exceptionally valuable chemical building block for synthesizing complex molecular architectures.

The molecular structure of 5-Chloro-2-ethynylpyrimidine features a chlorinated pyrimidine ring with an ethynyl group at the 2-position, creating multiple reactive sites for various cross-coupling reactions. This characteristic has made it particularly attractive for researchers developing novel small molecule drugs and organic electronic materials, especially in light of recent advancements in click chemistry and Sonogashira coupling methodologies.

Recent scientific literature highlights the growing importance of 5-Chloro-2-ethynylpyrimidine derivatives in medicinal chemistry. The compound serves as a key intermediate in the synthesis of potential kinase inhibitors, which are currently a hot topic in cancer research. Its structural features allow for efficient modification to create targeted therapeutic agents, addressing one of the most searched questions in pharmaceutical chemistry: "How to design selective enzyme inhibitors?"

From a synthetic chemistry perspective, the ethynyl functional group in 5-Chloro-2-ethynylpyrimidine enables diverse transformations through metal-catalyzed reactions. This aligns perfectly with current trends in green chemistry, as researchers increasingly seek atom-economical methods to construct complex molecules. The compound's versatility answers another frequently searched query: "What are efficient building blocks for C-C bond formation?"

In material science applications, 5-Chloro-2-ethynylpyrimidine has shown promise in the development of organic semiconductors and conjugated polymers. Its ability to participate in polymerization reactions while maintaining electronic properties makes it valuable for creating next-generation OLED materials and organic photovoltaic components, addressing the growing demand for sustainable energy solutions.

The stability and storage conditions of 5-Chloro-2-ethynylpyrimidine (CAS 1196156-95-2) are frequently discussed among researchers. Proper handling requires protection from moisture and storage at controlled temperatures, similar to many reactive heterocyclic compounds. These practical considerations are often searched alongside questions about the compound's synthetic utility and purification methods.

Market analysis indicates growing demand for 5-Chloro-2-ethynylpyrimidine as pharmaceutical companies expand their research into targeted therapies. The compound's price and availability are common search terms, reflecting its importance in both academic and industrial settings. Suppliers typically offer it in various quantities, from milligram-scale for research purposes to kilogram quantities for process development.

Recent patents highlight novel applications of 5-Chloro-2-ethynylpyrimidine derivatives in bioconjugation techniques, particularly for developing diagnostic probes and imaging agents. This aligns with current trends in personalized medicine and responds to frequent searches about "versatile labeling reagents in biological systems."

Quality control of 5-Chloro-2-ethynylpyrimidine typically involves HPLC analysis and spectroscopic characterization (NMR, MS), which are standard procedures for such high-purity intermediates. Researchers often search for detailed spectral data and analytical methods when working with this compound, emphasizing the need for comprehensive technical documentation.

As synthetic methodologies advance, 5-Chloro-2-ethynylpyrimidine continues to find new applications in combinatorial chemistry and library synthesis. Its role in creating diverse molecular scaffolds addresses another trending topic: "How to efficiently explore chemical space for drug discovery?" The compound's balanced reactivity profile makes it particularly suitable for these high-throughput approaches.

The environmental fate and biodegradation pathways of 5-Chloro-2-ethynylpyrimidine derivatives are becoming increasingly important research areas, responding to growing concerns about green chemistry principles. This reflects broader industry trends toward sustainable chemical processes and answers common queries about the ecological impact of synthetic intermediates.

In conclusion, 5-Chloro-2-ethynylpyrimidine (CAS 1196156-95-2) represents a versatile and valuable chemical building block with wide-ranging applications across multiple scientific disciplines. Its unique combination of reactive functional groups continues to inspire innovative research in both life sciences and materials development, positioning it as a compound of significant current interest in the chemical community.